Cas no 2649073-28-7 (1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene
• CAS No: 2649073-28-7
• MF: C₉H₅BrF₃NO
• MW: 280.041311979294
• CID: 6163029
• PubChem ID: 117114797
• Update Time: 2025-07-20

1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene
• EN300-1972826
• 2649073-28-7

• Inchi： 1S/C9H5BrF3NO/c10-8-2-6(4-14-5-15)1-7(3-8)9(11,12)13/h1-3H,4H2
• InChI Key： FMHVJKWNJPVSFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(CN=C=O)C=1

Computed Properties

• Exact Mass: 278.95066g/mol
• Monoisotopic Mass: 278.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene

Recent Advances in the Application of 1-Bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene (CAS: 2649073-28-7) in Chemical Biology and Pharmaceutical Research

1-Bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene (CAS: 2649073-28-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features, including a reactive isocyanate group, a bromo substituent, and a trifluoromethyl group. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene as a key intermediate in the synthesis of covalent kinase inhibitors. The researchers leveraged the isocyanate group to form stable urea linkages with lysine residues in the ATP-binding pocket of target kinases, resulting in highly selective and potent inhibitors. The trifluoromethyl group was found to enhance binding affinity through hydrophobic interactions, while the bromo substituent allowed for further functionalization via cross-coupling reactions.

In the realm of chemical biology, this compound has been employed in activity-based protein profiling (ABPP) studies. A recent Nature Chemical Biology paper (2024) described its use as a reactive scaffold for identifying novel cysteine-reactive enzymes in cancer cell lines. The isocyanate group exhibited excellent reactivity with catalytic cysteines, enabling the identification of previously uncharacterized druggable targets. The trifluoromethyl group served as a mass spectrometry tag, facilitating the detection and quantification of labeled proteins.

From a synthetic chemistry perspective, 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene has proven valuable in the construction of diverse heterocyclic systems. A 2024 Organic Letters report detailed its use in palladium-catalyzed cyclization reactions to access trifluoromethyl-substituted indoles and quinolines, scaffolds prevalent in many FDA-approved drugs. The bromo substituent participated effectively in both Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions, showcasing the compound's synthetic flexibility.

Safety and handling considerations for this compound have also been a focus of recent research. A 2023 Chemical Research in Toxicology study characterized its reactivity profile, noting that while the isocyanate group poses potential respiratory sensitization risks, proper handling under inert atmosphere and use of appropriate personal protective equipment can mitigate these hazards. The study also provided detailed stability data under various storage conditions, informing best practices for laboratory use.

Looking forward, the unique combination of reactive groups in 1-bromo-3-(isocyanatomethyl)-5-(trifluoromethyl)benzene positions it as a promising tool for developing next-generation targeted covalent drugs and chemical probes. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a building block for fluorine-containing bioactive molecules. The compound's versatility across multiple areas of pharmaceutical research suggests it will remain an important synthetic intermediate in the coming years.